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Compound of Interest

Compound Name: 2-Propenenitrile, 3-ethoxy-

CAS No.: 61310-53-0

Cat. No.: B1582237

Get Quote

Executive Summary & Immediate Directive
3-Ethoxyacrylonitrile (CAS: 61310-53-0) is an organic nitrile and enol ether derivative used

primarily as a chemical intermediate.[1] While it possesses greater stability than its parent

compound (acrylonitrile), it presents specific hazards: combustibility, acute toxicity (oral), and

skin/eye irritation.

Critical Disposal Directive:

DO NOT discharge into sanitary sewers.[2]

DO NOT mix with strong acids (risk of hydrolysis and potential emission of toxic vapors).

DO NOT mix with strong oxidizers (fire/explosion hazard).

Primary Disposal Path: Segregated collection for high-temperature incineration via a

licensed hazardous waste contractor.
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Understanding the physicochemical properties is the first step in a self-validating safety

protocol.

Parameter Data Operational Implication

Chemical Name
3-Ethoxyacrylonitrile (Mixture

of cis/trans)

Label all waste containers

clearly to avoid confusion with

simple solvents.

CAS Number 61310-53-0
Use for waste manifesting and

inventory tracking.

Flash Point ~82°C (179°F)

Classified as Combustible

Liquid (Class IIIA). High risk if

heated or mixed with lower

flashpoint solvents.

Reactivity
Acid-sensitive (Enol ether

moiety)

Segregation Critical:

Hydrolysis yields ethanol and

reactive nitrile intermediates.

GHS Hazards

H227 (Combustible), H302

(Harmful if swallowed),

H315/H319 (Irritant)

Standard PPE (Nitrile gloves,

goggles, lab coat) is

mandatory.

RCRA Status
Not P/U Listed (typically);

Characteristic Waste

Manage as D001 (Ignitable) if

mixed with solvents, or Non-

RCRA Regulated Toxic Waste

depending on state regs.

Pre-Disposal Stabilization & Segregation
Expert Insight: The safety of a waste stream is determined by what you DON'T put in it. Cross-

reactivity is the primary cause of laboratory waste accidents.

A. The Segregation Protocol[4]
Stream Selection: Designate a waste container specifically for "Non-Halogenated Organic

Solvents - Toxic."
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Acid Exclusion: 3-Ethoxyacrylonitrile contains an enol ether linkage (

). In the presence of strong acids and water, this hydrolyzes rapidly. While the nitrile group (

) is relatively stable, the breakdown products can complicate waste profiles.

Rule: Ensure the waste container pH is neutral to slightly alkaline (pH 7-9).

Oxidizer Exclusion: Never add this compound to waste containers holding nitric acid,

perchlorates, or peroxides. The electron-rich double bond makes it a target for vigorous

oxidation.

B. Container Specifications
Material: High-Density Polyethylene (HDPE) or Amber Glass.

Venting: Use vented caps (e.g., filtered waste caps) if available to prevent pressure buildup

from slow volatilization or minor hydrolysis reactions.

Detailed Disposal Workflows
Workflow 1: Routine Laboratory Disposal
For pure stock or reaction mixtures.

Preparation:

Don PPE: Safety glasses, nitrile gloves (0.11 mm minimum thickness), lab coat.[2]

Verify the receiving waste container is compatible (Organic, Non-Halogenated, Neutral

pH).

Transfer:

Pour the liquid slowly into the waste container using a funnel to prevent splashing.

Triple Rinse: Rinse the empty reagent bottle 3 times with a compatible solvent (e.g.,

acetone or ethanol). Add these rinsates to the same waste container.

Labeling:
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Deface the original reagent label.

Affix a Hazardous Waste label.

Constituents: List "3-Ethoxyacrylonitrile" and the rinsing solvent (e.g., "Acetone").

Hazard Checkbox: Mark "Toxic" and "Ignitable" (if mixed with flammable solvents).

Storage: Store in a Satellite Accumulation Area (SAA) away from heat and acids until pickup.

Workflow 2: Spill Response Protocol
For incidental spills (< 500 mL).

Evacuate & Ventilate: Clear the immediate area.[1][3][4] Open fume hood sashes to max

safe height if spill is inside; if outside, ensure room ventilation is active.

PPE Upgrade: If the spill is significant (>100 mL) or outside a hood, wear a half-face

respirator with organic vapor cartridges.

Containment: Ring the spill with absorbent socks or pillows to prevent spreading to floor

drains.

Absorption:

Use an inert absorbent: Vermiculite, Sand, or Commercial Organic Spill Pads.

Avoid: Do not use combustible materials like sawdust.

Cleanup:

Scoop absorbed material into a wide-mouth HDPE jar or heavy-duty waste bag.

Scrub the surface with a soap/water solution.[5] Collect this wash water into the chemical

waste (do not drain).

Disposal: Label the debris container as "Hazardous Waste - Solid Debris (Contaminated with

3-Ethoxyacrylonitrile)."
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Visualizations
Diagram 1: Disposal Decision Matrix
This logic tree ensures the material is routed to the correct waste stream, preventing

dangerous incompatibilities.

Waste: 3-Ethoxyacrylonitrile

Is the material pure?

Check Mixture Components

No

Stream A: Non-Halogenated
Organic Waste

YesContains Strong Acids? Contains Oxidizers?
No

Neutralize Acid First
(pH 6-8)

Yes

STOP: Segregate Immediately.
Do NOT Mix.

Yes

No

Click to download full resolution via product page

Caption: Decision logic for segregating 3-ethoxyacrylonitrile waste. Note the critical stop point

for oxidizers.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1582237/docs?utm_src=pdf-body-img#operational-guide-safe-handling-and-disposal-of-3-ethoxyacrylonitrile
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582237?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Diagram 2: Spill Response Workflow
A step-by-step flow for managing accidental releases safely.

1. Alert & Evacuate
(Immediate Area)

2. Don PPE
(Gloves, Goggles, Resp)

3. Contain Spill
(Vermiculite/Pads)

4. Collect Waste
(Seal in HDPE Jar)

5. Label & Dispose
(Hazardous Waste)

Click to download full resolution via product page

Caption: Sequential protocol for handling incidental spills of 3-ethoxyacrylonitrile.

Regulatory Compliance & Transport
US EPA (RCRA): While not explicitly P- or U-listed, this waste must be characterized. If the

flash point is < 60°C (depending on purity/isomer mix), it is D001. If it exhibits toxicity

characteristics, it must be managed accordingly.[3][4][5][6]

Best Practice: Always manage as Hazardous Waste regardless of strict RCRA thresholds

to ensure environmental stewardship.

DOT Shipping (for waste):

Proper Shipping Name: Nitriles, liquid, toxic, n.o.s. (3-Ethoxyacrylonitrile) OR Flammable

liquids, n.o.s. (if flashpoint dictates).

UN Number: UN3276 (Nitriles, toxic) or UN1993 (Flammable liquid). Consult your EHS

officer for the specific waste profile.[7]

References
PubChem. (n.d.).[8] 3-Ethoxyacrylonitrile Compound Summary. National Library of Medicine.

Retrieved from [Link]

US Environmental Protection Agency. (2024). Defining Hazardous Waste: Listed,

Characteristic and Mixed Radiological Wastes. Retrieved from [Link]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1582237/docs?utm_src=pdf-body-img#operational-guide-safe-handling-and-disposal-of-3-ethoxyacrylonitrile
https://www.fishersci.com/store/msds?partNumber=AAA1390814&productDescription=3-ETHOXYBENZONITRILE+25G&vendorId=VN00024248&countryCode=US&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB1351864_EN.htm
https://www.airgas.com/msds/001223.pdf
https://www.essex.ac.uk/-/media/documents/sustainability/ls-laboratory-waste-disposal-handbook-2022.pdf
https://www.uwlax.edu/globalassets/offices-services/ehs/part-g.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3-Ethoxyacrylonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/3-Ethoxyacrylonitrile
https://www.epa.gov/hw/defining-hazardous-waste-listed-characteristic-and-mixed-radiological-wastes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582237?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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